Cas no 851789-97-4 (1-{thieno2,3-dpyrimidin-4-yl}-4-3-(trifluoromethyl)phenylpiperazine)

• Product Name: 1-{thieno2,3-dpyrimidin-4-yl}-4-3-(trifluoromethyl)phenylpiperazine
• CAS No: 851789-97-4
• MF: C₁₇H₁₅F₃N₄S
• MW: 364.388012170792
• CID: 5420692
• Update Time: 2025-10-29

1-{thieno2,3-dpyrimidin-4-yl}-4-3-(trifluoromethyl)phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 4-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]thieno[2,3-d]pyrimidine
• 1-{thieno2,3-dpyrimidin-4-yl}-4-3-(trifluoromethyl)phenylpiperazine

• Inchi： 1S/C17H15F3N4S/c18-17(19,20)12-2-1-3-13(10-12)23-5-7-24(8-6-23)15-14-4-9-25-16(14)22-11-21-15/h1-4,9-11H,5-8H2
• InChI Key： NVSSEYSIOFQICA-UHFFFAOYSA-N
• SMILES： C1N=C(N2CCN(C3=CC=CC(C(F)(F)F)=C3)CC2)C2C=CSC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-{thieno2,3-dpyrimidin-4-yl}-4-3-(trifluoromethyl)phenylpiperazine

Research Brief on 1-{thieno2,3-dpyrimidin-4-yl}-4-3-(trifluoromethyl)phenylpiperazine (CAS: 851789-97-4)

Recent studies have highlighted the growing interest in 1-{thieno2,3-dpyrimidin-4-yl}-4-3-(trifluoromethyl)phenylpiperazine (CAS: 851789-97-4), a compound with significant potential in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a thienopyrimidine core and a trifluoromethylphenylpiperazine moiety, has been investigated for its diverse pharmacological properties, particularly in the context of central nervous system (CNS) disorders and oncology.

One of the key areas of focus has been the compound's role as a modulator of serotonin receptors, specifically the 5-HT1A and 5-HT2A subtypes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-{thieno2,3-dpyrimidin-4-yl}-4-3-(trifluoromethyl)phenylpiperazine exhibits high affinity for these receptors, with Ki values in the nanomolar range. The study further elucidated its potential as an anxiolytic and antidepressant agent, showing promising results in preclinical models of depression and anxiety.

In addition to its CNS applications, recent research has explored the compound's antitumor properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 1-{thieno2,3-dpyrimidin-4-yl}-4-3-(trifluoromethyl)phenylpiperazine inhibits the proliferation of certain cancer cell lines, including glioblastoma and breast cancer, through the modulation of PI3K/AKT/mTOR signaling pathways. The compound's ability to cross the blood-brain barrier makes it particularly interesting for the treatment of brain tumors.

The synthetic routes and structure-activity relationship (SAR) of this compound have also been a subject of recent investigation. Researchers have developed optimized synthetic protocols that improve yield and purity, as detailed in a 2023 publication in Organic Process Research & Development. These advancements are critical for scaling up production for further preclinical and clinical studies.

Despite these promising findings, challenges remain, particularly regarding the compound's metabolic stability and potential off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. Future directions include the development of derivatives with enhanced selectivity and pharmacokinetic profiles, as well as comprehensive toxicology studies to assess safety and efficacy in humans.

In conclusion, 1-{thieno2,3-dpyrimidin-4-yl}-4-3-(trifluoromethyl)phenylpiperazine represents a versatile scaffold with significant therapeutic potential. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its applications in both CNS disorders and oncology.